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Compound of Interest

Compound Name: 4-Bromoaniline-2,3,5,6-D4

CAS No.: 61357-76-4

Cat. No.: B046614

Get Quote

4-Bromoaniline-2,3,5,6-D4 is the deuterated analogue of 4-bromoaniline, an essential

intermediate in the synthesis of a wide array of organic compounds, including pharmaceuticals

and dyes.[1][2] The strategic replacement of hydrogen atoms on the aromatic ring with

deuterium (an isotope of hydrogen with an additional neutron) imparts a greater molecular

weight without significantly altering the compound's chemical reactivity. This isotopic labeling is

invaluable for several applications:

Internal Standards: In quantitative analysis using mass spectrometry, deuterated compounds

like 4-Bromoaniline-D4 serve as ideal internal standards. Their co-elution with the non-

labeled analyte and distinct mass-to-charge ratio allow for precise and accurate

quantification.

Mechanistic Studies: Isotopic labeling is a powerful tool for elucidating reaction mechanisms

and understanding metabolic pathways in drug discovery.

Pharmacokinetic Modulation: Deuteration can sometimes alter the metabolic profile of a

drug, a concept known as the "deuterium kinetic isotope effect," potentially improving its

pharmacokinetic properties.[3]
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This guide provides the foundational knowledge required to effectively and safely utilize 4-
Bromoaniline-2,3,5,6-D4 in a research and development setting.

Core Physicochemical Properties
The physical properties of 4-Bromoaniline-2,3,5,6-D4 are largely governed by the foundational

structure of 4-bromoaniline. The primary difference lies in the increased molecular mass due to

the four deuterium atoms. Data for the deuterated compound is consolidated below, with

properties such as melting and boiling points referenced from its non-deuterated counterpart

due to their expected similarity.

Property Value Source(s)

CAS Number 61357-76-4 [4][5][6]

Molecular Formula C₆H₂D₄BrN [5][6]

Molecular Weight 176.05 g/mol [4][5][6]

Appearance
Grey or off-white crystalline

solid
[7][8]

Isotopic Enrichment ≥98 atom % D [4][9]

Melting Point
60 - 64 °C / 140 - 147.2 °F (for

non-deuterated)
[8]

Boiling Point
230 - 250 °C / 446 - 482 °F (for

non-deuterated)
[8]

Vapor Pressure
0.23 mbar @ 25 °C (for non-

deuterated)
[8]

Solubility Profile
The solubility of 4-Bromoaniline-2,3,5,6-D4 is a critical parameter for its application in solution-

phase reactions and analytical preparations.

Aqueous Solubility: The compound is slightly soluble to insoluble in water (< 1 g/L).[7][8][10]

The presence of the polar amino (-NH₂) group allows for some interaction with water via
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hydrogen bonding, but the largely non-polar brominated aromatic ring dominates its

character.[11]

Organic Solvent Solubility: It is soluble in common organic solvents such as ethanol, ether,

chloroform, and acetone.[1][7][10] This makes it highly versatile for use in organic synthesis.

pH-Dependent Solubility: The basicity of the amino group (pKa of conjugate acid ≈ 3.86)

means that 4-bromoaniline will become significantly more water-soluble in acidic aqueous

solutions (e.g., aq. HCl).[12][13] This is due to the formation of the corresponding anilinium

salt, which is ionic. It is not expected to be soluble in basic solutions like aq. NaOH or aq.

NaHCO₃.[13]

Stability, Storage, and Degradation Pathways
Proper storage and handling are paramount to maintaining the chemical integrity of 4-
Bromoaniline-2,3,5,6-D4. The compound is generally stable if stored correctly, but it is

susceptible to degradation from several environmental factors.[4][9]

Key Sensitivities
Light: The compound is light-sensitive.[8][14] Prolonged exposure to light, particularly UV

radiation, can induce photodegradation, leading to discoloration and the formation of

impurities.[15]

Air/Oxidation: 4-Bromoaniline-2,3,5,6-D4 is also air-sensitive.[8][14] Aromatic amines are

prone to oxidation, which often results in the formation of colored polymeric byproducts.

Temperature: While stable at room temperature, it will decompose at elevated temperatures

(decomposition begins to accelerate significantly above 200°C).[15]

pH: The compound is unstable in strongly acidic or strongly alkaline solutions, where it can

undergo hydrolysis or other reactions.[15] It exhibits relative stability in neutral or mildly

acidic/alkaline conditions.[15]

Recommended Storage Protocol
To mitigate these degradation pathways and ensure long-term purity, the following storage

protocol is mandatory:
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Container: Store in a tightly sealed, amber glass vial or a container that blocks light.[7]

Atmosphere: For long-term storage, the container should be flushed with an inert gas (e.g.,

argon or nitrogen) before sealing to displace oxygen.[14]

Location: Store in a cool, dry, and well-ventilated area, away from incompatible materials.[7]

A locked cabinet or a secure, designated area for toxic chemicals is recommended.[8]

Temperature: Standard room temperature is acceptable for storage.[4][9]

Purity Verification: It is best practice to re-analyze the compound for chemical purity after

three years of storage or before use in a critical application.[4][9]

Logical Flow for Compound Integrity

Storage Conditions Environmental Sensitivities

Store in Cool, Dry, Dark Place
(Tightly Sealed Container)

Flush with Inert Gas
(e.g., Argon, Nitrogen)

 for long-term storage

Maintained Purity & Stability

Light Exposure

Chemical Degradation
(Impurity Formation)

Air (Oxygen) High Temperature (>200°C) Strong Acids/Bases

Click to download full resolution via product page

Caption: Relationship between storage conditions and compound stability.

Experimental Protocols and Safe Handling
4-Bromoaniline and its deuterated analogue are classified as hazardous substances. They are

harmful if swallowed, toxic in contact with skin, and may cause damage to organs through

prolonged exposure.[1][8] Strict adherence to safety protocols is essential.
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Mandatory Personal Protective Equipment (PPE)
Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses with side-shields or chemical goggles.

Body Protection: A lab coat is required. For larger quantities, consider additional protective

clothing.

Respiratory Protection: Handle only in a well-ventilated area, preferably within a certified

chemical fume hood.[16] If a fume hood is not available and dust may be generated, a

respirator with an appropriate particulate filter (P3 type) is necessary.

Protocol for Handling and Preparation of a Stock
Solution
This protocol describes a self-validating system for preparing a stock solution, ensuring

accuracy and safety.

Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clean and uncluttered. Assemble all necessary glassware, solvent(s), and weighing

equipment.

Weighing: Tare a clean, dry glass vial on an analytical balance. Using a spatula, carefully

transfer the desired amount of 4-Bromoaniline-2,3,5,6-D4 solid into the vial inside the fume

hood to contain any dust. Record the exact mass.

Dissolution: Add the desired solvent (e.g., ethanol, acetone) to the vial in a dropwise manner

or with a pipette. Cap the vial and gently swirl or vortex until the solid is completely

dissolved.

Transfer and Dilution: If necessary, quantitatively transfer the solution to a volumetric flask

for precise dilution to the final concentration. Rinse the vial with additional solvent and add

the rinsing to the flask to ensure all compound is transferred.

Labeling and Storage: Clearly label the final solution with the compound name,

concentration, solvent, date of preparation, and your initials. Store the solution under the
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same conditions recommended for the solid material (protected from light).

Start: Prepare Stock Solution

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Work in Chemical Fume Hood

3. Weigh Solid Compound
(Analytical Balance)

4. Add Solvent & Dissolve

5. Quantitative Transfer
(to Volumetric Flask)

6. Dilute to Final Volume

7. Label and Store Properly
(Protect from Light)

End: Stock Solution Ready

Click to download full resolution via product page
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Caption: Standard workflow for preparing a stock solution.

Conclusion
4-Bromoaniline-2,3,5,6-D4 is a valuable tool for advanced chemical synthesis and analysis. Its

utility is directly linked to its purity, which can be preserved through a thorough understanding

of its physical properties and stability profile. By adhering to the stringent storage and handling

protocols outlined in this guide, researchers can ensure the integrity of the compound, leading

to more reliable and reproducible experimental outcomes. The causality is clear: sensitivity to

light and air necessitates storage in sealed, dark containers, preferably under an inert

atmosphere, to prevent oxidative and photodegradation. This self-validating approach—

combining proper handling with periodic purity checks—is the cornerstone of good laboratory

practice when working with sensitive, high-value reagents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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